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Compound of Interest

Compound Name: LY836

Cat. No.: B12374504 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential

information and step-by-step procedures for the proper disposal of LY836, a neuroprotective

agent and ionotropic glutamate receptor (iGluR) inhibitor.

While a specific Safety Data Sheet (SDS) for LY836 was not located during the compilation of

this guide, the following procedures are based on best practices for the handling and disposal

of similar potent, biologically active research compounds. It is crucial to supplement these

guidelines with a risk assessment specific to your laboratory's protocols and to consult your

institution's Environmental Health and Safety (EHS) department for specific requirements.

Essential Safety and Handling Information
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Standard laboratory PPE for handling

compounds like LY836 includes:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

Quantitative Data for Disposal Planning
Due to the absence of a specific SDS for LY836, quantitative data regarding its physical and

chemical properties for disposal are not available. The following table highlights the necessary

information that should be obtained from the supplier-specific SDS before handling and

disposal.

Parameter Value

CAS Number Data not available

Molecular Formula Data not available

Molecular Weight Data not available

Physical State Solid (powder) or Liquid (solution)

Solubility Data not available

GHS Hazard Classifications Data not available

Recommended Exposure Limits Data not available

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases

Step-by-Step Disposal Protocol
The proper disposal of LY836, whether in solid form or in solution, requires careful segregation

and labeling to ensure compliance with hazardous waste regulations.

Experimental Protocol for the Disposal of Solid LY836 Waste:

Segregation: Collect all solid waste contaminated with LY836, including unused compound,

contaminated PPE (gloves, weigh boats, etc.), and absorbent materials, in a dedicated,

clearly labeled hazardous waste container.
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Container Labeling: The container must be labeled with the words "Hazardous Waste," the

full chemical name ("LY836"), and any known hazard characteristics (e.g., "Toxic,"

"Bioactive").

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials.

Waste Pickup: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Experimental Protocol for the Disposal of Liquid LY836 Waste:

Segregation: Collect all liquid waste containing LY836, including experimental solutions and

solvent rinses, in a dedicated, sealed, and chemically compatible hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your EHS

department.

Container Labeling: Label the liquid hazardous waste container with "Hazardous Waste," the

full chemical name ("LY836"), the solvent system (e.g., "in Dimethyl Sulfoxide"), and the

estimated concentration.

Storage: Store the sealed container in secondary containment to prevent spills and in a

designated, secure area.

Waste Pickup: Schedule a pickup with your institution's EHS department or a certified

hazardous waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of LY836.
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Caption: Workflow for the proper disposal of solid and liquid LY836 waste.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of LY836, fostering a culture of safety and compliance within the

laboratory. Always prioritize consulting the specific Safety Data Sheet for any chemical and

your institution's established waste disposal protocols.

To cite this document: BenchChem. [Proper Disposal of LY836: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374504#ly836-proper-disposal-procedures]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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